![molecular formula C9H16O2<br>CH2CHCOO(CH2)5CH3<br>C9H16O2 B147018 Hexyl acrylate CAS No. 2499-95-8](/img/structure/B147018.png)
Hexyl acrylate
Overview
Description
Hexyl acrylate (HA) is a common monomer used in the synthesis of polymers. It is a colorless liquid with a mild odor and is soluble in most organic solvents. HA is used in a variety of applications, including coatings, adhesives, and printing inks. It is also used in the synthesis of polymers with other monomers to produce polymers with specific properties.
Scientific Research Applications
Polymerization Techniques and Biomedical Applications
Hexyl acrylate (HA) is used in polymerization processes to produce polymers with potential in hydrogel and biomedical applications. Techniques like bulk, solution, and atom transfer radical polymerization (ATRP) are employed, with polymers showing strong intermolecular hydrogen bonding and high water absorption capabilities (Vargün & Usanmaz, 2005).
Thermoresponsive Copolymers for Biomaterials
Copolymers of HA exhibit thermoresponsive properties, making them intriguing as potential biomaterials. The kinetics of copolymerization and the influence of polymer composition and concentration on cloud points are significant in this context (Hoogenboom et al., 2009).
Polymer Networks in Solvents
HA is used in forming interpenetrating polymer networks, particularly in isotropic solvents. These networks have been studied for their swelling behavior, demonstrating the influence of composition and temperature on their physical properties (Boudraa et al., 2016).
Electrochromatography Applications
In the field of electrochromatography, HA-based monoliths have been synthesized and utilized as stationary phases in microfluidic devices. This development enhances the separation capabilities and efficiency in analytical chemistry applications (Faure et al., 2007).
Liquid Crystalline Polymer Films
HA is part of a family of homopolymers and copolymers that have been used to study mass transport behavior in liquid crystalline polymer films. The influence of HA content on the temperature range of the liquid crystalline state is significant for optical applications (Isayama et al., 2010).
Vapor Deposition Polymerization
HA plays a role in the initiated chemical vapor deposition (iCVD) of alkyl acrylate polymers. This technique allows for the synthesis of stoichiometric polymers with controlled molecular weights and properties, useful in various industrial applications (Lau and Gleason, 2006).
Superplasticizer Development
In the construction industry, HA is incorporated into acrylate-containing polycarboxylate superplasticizers. These superplasticizers demonstrate dispersing effects and fluidity retention in concrete, which are temperature-sensitive and important for construction materials (Zhang et al., 2018).
Block Copolymer Synthesis
HA is utilized in the synthesis of block copolymers, especially in combination with methyl methacrylate. The polymerization process is controlled to achieve well-defined molecular weights and narrow polydispersity indices, relevant in creating specific polymer architectures (Datta & Singha, 2008).
Mechanism of Action
Target of Action
Hexyl acrylate is a monomer that is primarily used in the production of polymers . Its primary targets are the polymer chains where it integrates into during the polymerization process .
Mode of Action
This compound readily copolymerizes with a wide variety of other acrylic and vinyl monomers . The double bond in the acrylate group opens up and forms new bonds with other monomers, creating a polymer chain . This process is known as free-radical polymerization and can be initiated by light, heat, or peroxides .
Biochemical Pathways
The primary biochemical pathway involved with this compound is the polymerization process . During this process, individual this compound molecules (monomers) chemically bind together to form a larger, more complex structure known as a polymer . This process can be initiated by various factors such as light, heat, or peroxides .
Pharmacokinetics
It’s important to note that this compound can be absorbed through the skin and should be handled with appropriate safety measures .
Result of Action
The polymerization of this compound results in the formation of polymers with specific properties such as flexibility, adhesion, and resistance to weathering . These polymers are used in a variety of applications, including paints, adhesives, and plastics .
Action Environment
The polymerization process of this compound can be influenced by environmental factors such as temperature and the presence of initiators . For instance, higher temperatures can increase the rate of polymerization . Additionally, the presence of light or peroxides can initiate the polymerization process .
Safety and Hazards
Hexyl acrylate is combustible and can cause skin irritation, serious eye irritation, and may cause an allergic skin reaction . It may also cause respiratory irritation . It is advised to handle it in a well-ventilated place, avoid contact with skin and eyes, and avoid breathing its dust, fume, gas, mist, vapors, or spray .
Future Directions
Properties
IUPAC Name |
hexyl prop-2-enoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O2/c1-3-5-6-7-8-11-9(10)4-2/h4H,2-3,5-8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNMQRPPRQDGUDR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCOC(=O)C=C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
||
Record name | n-HEXYL ACRYLATE | |
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Related CAS |
27103-47-5 | |
Record name | Hexyl acrylate polymer | |
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DSSTOX Substance ID |
DTXSID5022194 | |
Record name | Hexyl acrylate | |
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Molecular Weight |
156.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Liquid; [ICSC] Colorless liquid; [MSDSonline], COLOURLESS LIQUID. | |
Record name | 2-Propenoic acid, hexyl ester | |
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Record name | 2-Propenoic acid, hexyl ester | |
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Record name | n-HEXYL ACRYLATE | |
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Boiling Point |
188 °C | |
Record name | n-HEXYL ACRYLATE | |
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Flash Point |
68 °C c.c. | |
Record name | n-HEXYL ACRYLATE | |
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Solubility |
Solubility in water, g/100ml: 0.04 (very poor) | |
Record name | n-HEXYL ACRYLATE | |
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Density |
Relative density (water = 1): 0.9 | |
Record name | n-HEXYL ACRYLATE | |
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Vapor Density |
Relative vapor density (air = 1): 5.4 | |
Record name | n-HEXYL ACRYLATE | |
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CAS No. |
2499-95-8 | |
Record name | Hexyl acrylate | |
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Record name | 2-Propenoic acid, hexyl ester | |
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Record name | Hexyl acrylate | |
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Record name | 2-Propenoic acid, hexyl ester | |
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Record name | Hexyl acrylate | |
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Record name | Hexyl acrylate | |
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Record name | HEXYL ACRYLATE | |
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Record name | 2-PROPENOIC ACID, HEXYL ESTER | |
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Record name | n-HEXYL ACRYLATE | |
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Melting Point |
-45 °C | |
Record name | n-HEXYL ACRYLATE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
A: The molecular formula of Hexyl Acrylate is C9H16O2, and its molecular weight is 156.22 g/mol. []
A: this compound has been characterized using various spectroscopic techniques, including Infrared (IR) spectroscopy and 1H Nuclear Magnetic Resonance (NMR) spectroscopy. [, , ] These techniques provide information about the functional groups and structure of the molecule.
A: this compound is commonly used as a monomer in the production of various polymers, including adhesives, coatings, textiles, and plastics. [, , , , ]
A: Research indicates that increasing the alkyl chain length of acrylate monomers can lead to a decrease in polymerization rate. [, ] Additionally, longer alkyl chains can influence the properties of the resulting polymers, such as their glass transition temperature (Tg) and solubility. [, ]
A: this compound can be copolymerized with PVC to enhance its flexibility and impact resistance. [, ] This modification is attributed to the presence of the this compound units within the polymer chain, which act as internal plasticizers.
A: Yes, this compound has been successfully polymerized using controlled radical polymerization techniques such as Atom Transfer Radical Polymerization (ATRP). [, , ] These techniques allow for the synthesis of polymers with well-defined molecular weights and narrow polydispersity indices.
A: Studies indicate that TED can significantly affect the termination mechanisms during the polymerization of this compound. [] Chain transfer to TED was identified as a dominant factor influencing the polymerization rate.
ANone: While specific computational studies focusing solely on this compound were not found in the provided research papers, computational chemistry and modeling techniques are widely used to investigate polymer properties. Researchers often employ simulations and calculations to predict polymer behavior and optimize their properties for specific applications.
A: Research has shown that the composition profile of 2-ethylthis compound/methyl methacrylate copolymer latex particles significantly impacts their tack, with this effect being more pronounced at lower molecular weights. [] For higher molecular weights, the composition profile had a lesser impact on tack but influenced shear and peel resistance.
A: The incorporation of acrylic acid into acrylic polymer networks, such as those containing 2-ethylthis compound, can enhance their elastic modulus and resistance to interfacial crack propagation. [] This modification is attributed to the increased polarity and potential for hydrogen bonding introduced by the acrylic acid units.
A: The hydrophobic nature of acrylate monomers like this compound can pose challenges for polymerization in aqueous systems. [] To address this, techniques like miniemulsion polymerization are employed to create stable monomer droplets in water, facilitating polymerization. [, ]
A: Methylated β-cyclodextrin can form water-soluble complexes with hydrophobic acrylate monomers, enhancing their solubility and enabling polymerization in aqueous solutions. []
ANone: Yes, depending on the desired properties, several alternative acrylate monomers can be considered as substitutes for this compound. These include, but are not limited to:
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